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Compound of Interest

Compound Name: Ethyl 10-undecenoate

Cat. No.: B153637

Introduction

Ethyl 10-undecenoate (CAS No. 692-86-4), also known as ethyl undecylenate, is a versatile
fatty acid ester with significant applications in research and development, particularly within the
pharmaceutical, cosmetic, and polymer industries.[1][2] Its structure, featuring a terminal
double bond and an ethyl ester group, makes it a valuable intermediate for organic synthesis.
[1] This guide provides an in-depth overview of commercial suppliers of high-purity Ethyl 10-
undecenoate, its quality specifications, and key experimental protocols for its use in research.

Commercial Suppliers and Specifications

A variety of chemical suppliers offer Ethyl 10-undecenoate in research-grade purities. The
selection of a suitable supplier is critical and should be based on purity requirements, available
documentation (e.g., Certificate of Analysis), and the scale of the research. High-purity grades
are essential for applications in drug development and the synthesis of well-defined polymers
to ensure reproducibility and avoid side reactions.

Below is a summary of prominent suppliers and their typical product specifications.
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Supplier

Purity

Analytical Method

Key Specifications

Sigma-Aldrich (Merck)

297%

Gas Chromatography
(GC)

Refractive index:
n20/D 1.439, Boiling
point: 258-259 °C,
Density: 0.879 g/mL at
25 °C.[3]

Chem-Impex

98 - 100%

Gas Chromatography
(GC)

Appearance: Clear,
colorless to pale
yellow liquid,
Refractive Index:
n20/D 1.426 - 1.446.

Acme Synthetic

>97% or =98%

Gas Chromatography

Specific Gravity @
25/25°C: 0.8770 -
0.8790, Refractive

Chemicals (GO)
Index @ 20°C: 1.4360
- 1.4400.
-~ Physical state: Liquid,
Larodan >99% Not specified
Storage: Freezer.
Supplier of research
BOC Sciences Not specified Not specified chemicals and
biochemicals.
-~ -~ Supplier of chemicals
TCI AMERICA Not specified Not specified

for research.

Quality Control and Characterization

The primary method for determining the purity of Ethyl 10-undecenoate is Gas
Chromatography (GC). For structural confirmation and identification of potential impurities,
researchers can employ Nuclear Magnetic Resonance (NMR) spectroscopy and Infrared (IR)
spectroscopy. A typical *H-NMR spectrum would show characteristic signals for the terminal
vinyl protons and the ethyl ester group. The IR spectrum would exhibit characteristic absorption
bands for the C=C double bond and the C=0 ester carbonyl group.
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Applications in Research and Drug Development
High-purity Ethyl 10-undecenoate is a valuable building block in several research areas:
Organic Synthesis: It serves as a precursor for the synthesis of more complex molecules,

including pharmaceuticals and agrochemicals. Its terminal double bond can be functionalized
through various reactions like hydroboration-oxidation, epoxidation, and metathesis.

Polymer Chemistry: The terminal alkene allows for its use as a monomer in the synthesis of
specialty polymers, contributing to materials with unique properties such as flexibility and
durability.

Drug Delivery: As a fatty acid ester, it can be incorporated into lipid-based drug delivery
systems.

Biochemical Research: It can be used as a substrate or a reference compound in studies
related to lipid metabolism.

Experimental Protocols

1. Synthesis of a Bio-based Polyester Monomer via Transesterification

This protocol describes a model reaction for the conversion of Ethyl 10-undecenoate into a

diene monomer suitable for the synthesis of bio-based polyesters.

Methodology:

An oven-dried reaction tube equipped with a magnetic stirring bar is charged with a catalyst
(e.g., 10 mg of Cu-deposited V20s), Ethyl 10-undecenoate (4.00 mmol, 849 mg), and a diol
such as 1,4-cyclohexanedimethanol (1.00 mmol, 144 mg).

The reaction mixture is heated under solvent-free conditions at 100 °C for a specified time
(e.g., 23 hours).

The reaction progress and product yield can be monitored and quantified by Gas
Chromatography (GC) using an internal standard.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b153637?utm_src=pdf-body
https://www.benchchem.com/product/b153637?utm_src=pdf-body
https://www.benchchem.com/product/b153637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ The resulting product, cyclohexane-1,4-diylbis(methylene) bis(undec-10-enoate), is a
promising monomer for bio-based polyester synthesis.

Reactants Reaction Conditions

Ethyl 10-undecenoate 1,4-Cyclohexanedimethanol Cu-deposited V20s Catalyst 100 °C, Solvent-free

Transesterification

Products

: _________________________________
Ethanol (byproduct)

Click to download full resolution via product page

Caption: Transesterification of Ethyl 10-undecenoate.

2. General Workflow for Synthesis of Novel Compounds

The versatility of Ethyl 10-undecenoate allows for a general workflow to synthesize a variety
of derivatives. This involves the initial selection of high-purity starting material, functionalization
of the terminal double bond, and subsequent modification of the ester group if required.
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Caption: General synthetic workflow using Ethyl 10-undecenoate.

Conclusion

For researchers and drug development professionals, sourcing high-purity Ethyl 10-
undecenoate is a critical first step for successful and reproducible research. The suppliers
listed provide various grades suitable for different applications. The provided experimental
outlines serve as a starting point for the use of this versatile chemical in the synthesis of novel
materials and potential therapeutic agents. It is always recommended to consult the supplier's
safety data sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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